Cas no 61947-47-5 (Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-)
61947-47-5 structure
Product Name:Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
CAS No:61947-47-5
MF:C20H20N2O2
MW:320.385004997253
CID:462646
PubChem ID:14645146
Update Time:2025-04-19
Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis-
- 3-[6-(3-cyanophenoxy)hexoxy]benzonitrile
- 3,3'-[Hexane-1,6-diylbis(oxy)]dibenzonitrile
- 61947-47-5
- DTXSID90562561
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- Inchi: 1S/C20H20N2O2/c21-15-17-7-5-9-19(13-17)23-11-3-1-2-4-12-24-20-10-6-8-18(14-20)16-22/h5-10,13-14H,1-4,11-12H2
- InChI Key: FFNMEPYUPRSQPD-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C#N)C=1)CCCCCCOC1C=CC=C(C#N)C=1
Computed Properties
- Exact Mass: 320.1526
- Monoisotopic Mass: 320.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 9
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 66Ų
Experimental Properties
- PSA: 66.04
Benzonitrile, 3,3'-[1,6-hexanediylbis(oxy)]bis- Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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